2-(((5-Bromo-3-methyl-2-pyridinyl)amino)methyl)-6-methoxyphenol

• IUPAC Name: 2-[[(5-bromo-3-methylpyridin-2-yl)amino]methyl]-6-methoxyphenol
• InChI: InChI=1S/C14H15BrN2O2/c1-9-6-11(15)8-17-14(9)16-7-10-4-3-5-12(19-2)13(10)18/h3-6,8,18H,7H2,1-2H3,(H,16,17)
• InChI Key: RJTZOEADNWAFNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1NCC2=C(C(=CC=C2)OC)O)Br
• Molecular Formula: C14H15BrN2O2
• Molecular Weight: 323.18 g/mol

Description

The compound “2-(((5-Bromo-3-methyl-2-pyridinyl)amino)methyl)-6-methoxyphenol” is a chemical compound with the molecular formula C13H13BrN2O. It is related to 2-Acetylamino-5-bromo-3-methylpyridine and 2-Amino-5-bromo-3-methylpyridine.

Molecular Structure Analysis

The molecular structure of this compound consists of a phenol group attached to a 5-bromo-3-methyl-2-pyridinyl group via an amino-methyl bridge. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Synthesis and Evaluation in Tumor Cell Growth Inhibition

The synthesis of structurally related compounds, such as methyl 3-amino-6-[(hetero)arylethynyl]thieno[3,2-b]pyridine-2-carboxylates, has been evaluated for their growth inhibitory activity on human tumor cell lines, indicating potential applications in cancer research (Queiroz et al., 2011).

Antioxidant Properties

Bromophenol derivatives isolated from marine algae have been studied for their antioxidant activities, suggesting that similar compounds may also possess antioxidant properties that could be beneficial in pharmaceutical or food industries (Li et al., 2011).

Antiviral and Antiprotozoal Agents

Pyrimidine derivatives exhibit antiviral activity, with specific compounds showing inhibition against retrovirus replication in cell culture, indicating potential applications in antiviral drug development (Hocková et al., 2003). Additionally, novel dicationic imidazo[1,2-a]pyridines have been synthesized for their antiprotozoal activity, showing effectiveness in in vivo models (Ismail et al., 2004).

Antibacterial and Antifungal Activities

Compounds related to bromophenols have demonstrated antibacterial activities against various bacterial strains, suggesting potential applications in the development of new antibacterial agents (Xu et al., 2003).

Mechanism of Action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, presence of other molecules, and the specific cellular environment can impact how the compound interacts with its targets and exerts its effects.